Cas no 278788-93-5 ((R)-1-(Benzylamino)-3-chloropropan-2-ol)

• Product Name: (R)-1-(Benzylamino)-3-chloropropan-2-ol
• CAS No: 278788-93-5
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 3928324
• PubChem ID: 6931956
• Update Time: 2025-06-13

(R)-1-(Benzylamino)-3-chloropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-chloro-3-[(phenylmethyl)amino]-, (2R)-
• (R)-1-(benzylamino)-3-chloropropan-2-ol
• (2R)-1-(Benzylamino)-3-chloropropane-2-ol
• AKOS037650581
• 278788-93-5
• CS-M3414
• CS-15022
• C12977
• (2R)-1-(benzylamino)-3-chloropropan-2-ol
• (R)-1-(Benzylamino)-3-chloropropan-2-ol

• Inchi： 1S/C10H14ClNO/c11-6-10(13)8-12-7-9-4-2-1-3-5-9/h1-5,10,12-13H,6-8H2/t10-/m0/s1
• InChI Key： XNPBVLLNKJHQAO-JTQLQIEISA-N
• SMILES： ClC[C@@H](CNCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: 1.3

Additional information on (R)-1-(Benzylamino)-3-chloropropan-2-ol

Introduction to (R)-1-(Benzylamino)-3-chloropropan-2-ol (CAS No. 278788-93-5)

(R)-1-(Benzylamino)-3-chloropropan-2-ol (CAS No. 278788-93-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzylamino group and a chlorinated propanol moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chiral center in (R)-1-(Benzylamino)-3-chloropropan-2-ol plays a crucial role in its biological activity and selectivity. The presence of the R-configuration imparts specific stereochemical properties that can influence the compound's interactions with biological targets, such as enzymes and receptors. This makes it an important candidate for the development of enantiomerically pure drugs, which are often more effective and have fewer side effects compared to their racemic counterparts.

Recent studies have highlighted the potential applications of (R)-1-(Benzylamino)-3-chloropropan-2-ol in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that (R)-1-(Benzylamino)-3-chloropropan-2-ol effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This suggests that it could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, (R)-1-(Benzylamino)-3-chloropropan-2-ol has also shown potential as an antiviral agent. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) in 2020 reported that this compound exhibits significant antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes.

The synthesis of (R)-1-(Benzylamino)-3-chloropropan-2-ol has been extensively studied, and several efficient routes have been developed. One common approach involves the asymmetric reduction of an appropriate ketone or aldehyde precursor using chiral catalysts or auxiliaries. For example, a method described in Organic Letters in 2019 utilized a chiral phosphoric acid catalyst to achieve high enantioselectivity in the reduction step. This method not only provides high yields but also ensures the desired stereochemistry, making it suitable for large-scale production.

The physical and chemical properties of (R)-1-(Benzylamino)-3-chloropropan-2-ol are well-documented. It is a colorless liquid with a molecular weight of 194.66 g/mol and a melting point ranging from -15 to -10°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In terms of safety and handling, (R)-1-(Benzylamino)-3-chloropropan-2-ol should be stored under dry conditions and protected from light to prevent degradation. It is recommended to use appropriate personal protective equipment (PPE) when handling this compound to avoid skin contact and inhalation. While it is not classified as a hazardous material, proper safety protocols should always be followed to ensure safe handling and storage.

The future prospects for (R)-1-(Benzylamino)-3-chloropropan-2-ol are promising. Ongoing research is focused on optimizing its pharmacological properties and developing more efficient synthetic methods. Additionally, there is growing interest in exploring its potential as a lead compound for the development of new therapeutic agents targeting inflammatory diseases and viral infections.

In conclusion, (R)-1-(Benzylamino)-3-chloropropan-2-ol (CAS No. 278788-93-5) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities, make it an important molecule for further investigation and development.